Cas no 1874759-51-9 (CID 130541959)
CID 130541959 Chemical and Physical Properties
Names and Identifiers
-
- CID 130541959
- 2-Oxiranecarbonitrile, 3-(2,3-dichlorophenyl)-3-methyl-
-
- Inchi: 1S/C10H7Cl2NO/c1-10(8(5-13)14-10)6-3-2-4-7(11)9(6)12/h2-4,8H,1H3
- InChI Key: GJGIRXZQKXFGQI-UHFFFAOYSA-N
- SMILES: O1C(C2=CC=CC(Cl)=C2Cl)(C)C1C#N
Experimental Properties
- Density: 1.42±0.1 g/cm3(Predicted)
- Boiling Point: 376.3±42.0 °C(Predicted)
CID 130541959 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-699408-0.05g |
3-(2,3-dichlorophenyl)-3-methyloxirane-2-carbonitrile |
1874759-51-9 | 95.0% | 0.05g |
$468.0 | 2025-03-12 | |
| Enamine | EN300-699408-0.1g |
3-(2,3-dichlorophenyl)-3-methyloxirane-2-carbonitrile |
1874759-51-9 | 95.0% | 0.1g |
$490.0 | 2025-03-12 | |
| Enamine | EN300-699408-0.25g |
3-(2,3-dichlorophenyl)-3-methyloxirane-2-carbonitrile |
1874759-51-9 | 95.0% | 0.25g |
$513.0 | 2025-03-12 | |
| Enamine | EN300-699408-0.5g |
3-(2,3-dichlorophenyl)-3-methyloxirane-2-carbonitrile |
1874759-51-9 | 95.0% | 0.5g |
$535.0 | 2025-03-12 | |
| Enamine | EN300-699408-1.0g |
3-(2,3-dichlorophenyl)-3-methyloxirane-2-carbonitrile |
1874759-51-9 | 95.0% | 1.0g |
$557.0 | 2025-03-12 | |
| Enamine | EN300-699408-2.5g |
3-(2,3-dichlorophenyl)-3-methyloxirane-2-carbonitrile |
1874759-51-9 | 95.0% | 2.5g |
$1089.0 | 2025-03-12 | |
| Enamine | EN300-699408-5.0g |
3-(2,3-dichlorophenyl)-3-methyloxirane-2-carbonitrile |
1874759-51-9 | 95.0% | 5.0g |
$1614.0 | 2025-03-12 | |
| Enamine | EN300-699408-10.0g |
3-(2,3-dichlorophenyl)-3-methyloxirane-2-carbonitrile |
1874759-51-9 | 95.0% | 10.0g |
$2393.0 | 2025-03-12 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01080641-1g |
3-(2,3-Dichlorophenyl)-3-methyloxirane-2-carbonitrile |
1874759-51-9 | 95% | 1g |
¥4011.0 | 2023-03-19 |
CID 130541959 Related Literature
-
1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on CID 130541959
Recent Advances in Chemical Biology and Medicine: Insights on 1874759-51-9 and CID 130541959
In the rapidly evolving field of chemical biology and medicine, the identification and characterization of novel compounds play a pivotal role in drug discovery and development. This research brief focuses on the latest findings related to the compound with the CAS number 1874759-51-9 and the product CID 130541959. These entities have recently garnered attention due to their potential therapeutic applications and unique biochemical properties. The following sections provide a comprehensive overview of the current research landscape, including the background, objectives, methodologies, key results, and future directions.
The compound 1874759-51-9, a small molecule with a distinct chemical structure, has been investigated for its role in modulating specific biological pathways. Recent studies have highlighted its interaction with key cellular targets, particularly in the context of oncology and inflammatory diseases. Meanwhile, CID 130541959, a related product, has been explored for its efficacy in preclinical models, demonstrating promising results in terms of bioavailability and target engagement. Together, these compounds represent a new frontier in the development of targeted therapies.
One of the primary objectives of recent research has been to elucidate the mechanistic basis of 1874759-51-9's activity. Advanced techniques such as X-ray crystallography and molecular docking simulations have been employed to map its binding interactions with proteins of interest. These studies have revealed that 1874759-51-9 acts as a selective inhibitor of certain kinases, which are implicated in aberrant signaling pathways in cancer cells. The high specificity of this compound suggests minimal off-target effects, a critical advantage in therapeutic applications.
In parallel, investigations into CID 130541959 have focused on optimizing its pharmacokinetic profile. Researchers have conducted extensive in vitro and in vivo assays to assess its stability, metabolism, and distribution. Notably, CID 130541959 has shown improved solubility compared to its predecessors, addressing a common challenge in drug formulation. These findings have paved the way for further clinical evaluation, with early-phase trials currently in the planning stages.
The synergy between 1874759-51-9 and CID 130541959 has also been a subject of interest. Combinatorial studies have indicated that these compounds may exhibit additive or synergistic effects when used together, potentially enhancing therapeutic outcomes. Such findings underscore the importance of exploring multi-target approaches in modern drug development, particularly for complex diseases like cancer and autoimmune disorders.
Despite these advancements, several challenges remain. For instance, the long-term safety profiles of both compounds require further validation. Additionally, the scalability of their synthesis and the cost-effectiveness of production are areas that demand attention. Future research directions may include the development of derivative compounds with improved properties, as well as the exploration of novel delivery systems to enhance their efficacy.
In conclusion, the ongoing research on 1874759-51-9 and CID 130541959 highlights their potential as valuable tools in chemical biology and medicine. The insights gained from these studies not only advance our understanding of their mechanisms of action but also contribute to the broader field of drug discovery. As the scientific community continues to unravel the complexities of these compounds, their translation into clinical applications holds significant promise for addressing unmet medical needs.
1874759-51-9 (CID 130541959) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)